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Compound of Interest

Compound Name: N-(4-methoxyphenyl)Glycine

Cat. No.: B182500 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of N-(4-methoxyphenyl)Glycine (CAS: 22094-69-

5), ensuring laboratory safety and regulatory compliance.

This document provides crucial procedural guidance for minimizing risk and establishing safe

laboratory practices when working with N-(4-methoxyphenyl)Glycine. The following protocols

are designed to be implemented as a standard operating procedure to ensure the well-being of

all personnel.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent skin, eye,

and respiratory exposure. The following table summarizes the required PPE for handling N-(4-
methoxyphenyl)Glycine.
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Protection Type Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EU

EN166 or US NIOSH

standards.

Protects against airborne

particles and potential

splashes, which can cause

serious eye irritation.

Skin Protection

- Gloves: Chemical-resistant

nitrile gloves. - Lab Coat:

Standard laboratory coat.

Prevents direct skin contact,

which may cause irritation.[1]

Nitrile gloves provide adequate

protection against many

chemicals.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. A

NIOSH-approved particulate

respirator (e.g., N95) may be

necessary if dust generation is

significant.

The primary method of

exposure control is through

engineering controls like a

fume hood.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for the safe handling of N-(4-
methoxyphenyl)Glycine.

Preparation and Engineering Controls:

Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood, especially when weighing or transferring the solid material.

Ensure that an eyewash station and safety shower are readily accessible.

Donning PPE:

Before handling the chemical, put on all required PPE as outlined in the table above.
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Handling the Chemical:

When weighing the solid, use a balance inside the fume hood or in a ventilated balance

enclosure to minimize dust dispersion.

When preparing solutions, add the solid N-(4-methoxyphenyl)Glycine to the solvent

slowly to avoid splashing.

Avoid any direct contact with the skin, eyes, and clothing.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete.

Clean all contaminated surfaces.

Doffing PPE:

Remove gloves first, using the proper technique to avoid skin contact with the outer

surface.

Remove the lab coat, followed by eye protection.

Disposal Plan
Proper disposal of N-(4-methoxyphenyl)Glycine and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be handled as chemical waste.

Containment:

Collect waste solid and any contaminated disposables (e.g., gloves, weighing paper) in a

designated, properly labeled, and sealed container.

Solutions containing N-(4-methoxyphenyl)Glycine should be collected in a labeled,

sealed, and appropriate solvent waste container.
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Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[2]

[3]

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

Never dispose of N-(4-methoxyphenyl)Glycine down the drain or in the general trash.

Emergency Procedures: Chemical Spill Response
In the event of a spill, immediate and appropriate action is crucial to mitigate any potential

hazards.
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Initial Response

Cleanup Procedure

Final Steps

Spill of N-(4-methoxyphenyl)Glycine Occurs

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill size and potential hazard

Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

If spill is manageable

Contact Environmental Health & Safety (EHS)

If spill is large or unmanageable

Contain the spill with absorbent material
(e.g., vermiculite, sand)

Carefully sweep up the solid material and absorbent

Place in a labeled, sealed hazardous waste container

Decontaminate the spill area with soap and water

Dispose of waste through approved channels

Report the incident to the lab supervisor

End of Procedure

Click to download full resolution via product page

Caption: Workflow for responding to a spill of N-(4-methoxyphenyl)Glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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